Cas no 1414958-73-8 (1-Oxa-9-azaspiro[5.5]undecane hydrochloride)

• Product Name: 1-Oxa-9-azaspiro[5.5]undecane hydrochloride
• CAS No: 1414958-73-8
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• MDL: MFCD16556302
• CID: 2951441
• PubChem ID: 74889693
• Update Time: 2025-06-12

1-Oxa-9-azaspiro[5.5]undecane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-氧杂-9-氮杂螺[5.5]十一烷盐酸盐
• 1-Oxa-9-azaspiro[5.5]undecane hydrochloride
• 1-Oxa-9-azaspiro[5.5]undecane HCl
• 1-Oxa-9-aza-spiro[5.5]undecane hydrochloride
• C9H17NO.HCl
• 9957AH
• AX8261881
• AK00739602
• 1-Oxa-9-aza-spiro[5.5undecane hydrochloride
• 1-Oxa-9-azaspiro[5.5]undecane, hydrochloride (1:1)
• Z2798585579
• EN300-374237
• 1414958-73-8
• CS-0166803
• CS-W003955
• AKOS024258849
• 1-oxa-9-azaspiro[5.5]undecane Hydrochloride
• F13281
• MFCD16556302
• SCHEMBL21590849
• SB33412
• 1-oxa-9-azaspiro[5.5]undecane;hydrochloride
• AS-47327
• 1-Oxa-9-azaspiro(5.5)undecane hydrochloride
• 861-909-3

• MDL： MFCD16556302
• Inchi： 1S/C9H17NO.ClH/c1-2-8-11-9(3-1)4-6-10-7-5-9;/h10H,1-8H2;1H
• InChI Key： VXFFBJUXICMNBV-UHFFFAOYSA-N
• SMILES： Cl.O1CCCCC21CCNCC2

Computed Properties

• Exact Mass: 191.108
• Monoisotopic Mass: 191.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 1-Oxa-9-azaspiro[5.5]undecane hydrochloride

Comprehensive Overview of 1-Oxa-9-azaspiro[5.5]undecane hydrochloride (CAS No. 1414958-73-8)

1-Oxa-9-azaspiro[5.5]undecane hydrochloride (CAS No. 1414958-73-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure. This compound belongs to the class of spirocyclic amines, which are increasingly explored for their potential in drug discovery and development. The 1-Oxa-9-azaspiro[5.5]undecane scaffold is particularly notable for its versatility in medicinal chemistry, offering a rigid framework that can enhance binding affinity and selectivity in target interactions.

The molecular structure of 1-Oxa-9-azaspiro[5.5]undecane hydrochloride features a spirocyclic core combining oxygen and nitrogen heteroatoms, which contributes to its unique physicochemical properties. Researchers are particularly interested in its potential applications as a building block for synthesizing novel bioactive molecules. Recent studies have highlighted its relevance in the development of central nervous system (CNS) therapeutics, where its spirocyclic architecture may improve blood-brain barrier penetration—a critical factor in treating neurological disorders.

In the context of current trends, the demand for spirocyclic compounds like 1-Oxa-9-azaspiro[5.5]undecane hydrochloride has surged due to their prominence in fragment-based drug design and proteolysis-targeting chimeras (PROTACs). These approaches are revolutionizing drug discovery by enabling the targeting of previously "undruggable" proteins. The compound's CAS No. 1414958-73-8 is frequently searched in academic and industrial databases, reflecting its growing importance in high-throughput screening libraries.

From a synthetic chemistry perspective, 1-Oxa-9-azaspiro[5.5]undecane hydrochloride is valued for its stability and solubility, which facilitate its use in diverse reaction conditions. Its hydrochloride salt form further enhances its applicability in pharmaceutical formulations, ensuring consistent bioavailability. Researchers are also investigating its role in catalysis and ligand design, where its heterocyclic framework can modulate metal coordination environments.

Environmental and regulatory considerations are also pivotal when discussing 1-Oxa-9-azaspiro[5.5]undecane hydrochloride. While it is not classified as hazardous under current guidelines, its handling requires standard laboratory precautions. The compound's green chemistry potential is being explored, aligning with the global push for sustainable synthetic methodologies. This aspect resonates with the increasing user queries about eco-friendly chemical synthesis and benign-by-design principles.

In summary, 1-Oxa-9-azaspiro[5.5]undecane hydrochloride (CAS No. 1414958-73-8) represents a compelling case study in modern chemical research. Its spirocyclic architecture, combined with its pharmacological and synthetic utility, positions it as a valuable asset in advancing drug discovery and material science. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in addressing unmet medical and industrial challenges.